Cas no 133550-77-3 (2-(benzylamino)-2-methylpropane-1,3-diol hydrochloride (1:1))

• Product Name: 2-(benzylamino)-2-methylpropane-1,3-diol hydrochloride (1:1)
• CAS No: 133550-77-3
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 1233785
• PubChem ID: 198738
• Update Time: 2025-04-20

2-(benzylamino)-2-methylpropane-1,3-diol hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-2-methylpropane-1,3-diol hydrochloride (1:1)
• 2-(benzylamino)-2-methylpropane-1,3-diol,hydrochloride
• 2-Methyl-2-((phenylmethyl)amino)-1,3-propanediol hydrochloride
• 1,3-Propanediol, 2-methyl-2-((phenylmethyl)amino)-, hydrochloride
• CHEMBL541816
• DTXSID90158165
• 133550-77-3

• Inchi： 1S/C11H17NO2.ClH/c1-11(8-13,9-14)12-7-10-5-3-2-4-6-10;/h2-6,12-14H,7-9H2,1H3;1H
• InChI Key： JDYSVDLHOKDQQL-UHFFFAOYSA-N
• SMILES： Cl.OCC(C)(CO)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.10274
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49